Cas no 88109-62-0 (Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran)

• Product Name: Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran
• CAS No: 88109-62-0
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 644719
• PubChem ID: 15104937
• Update Time: 2025-05-22

Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-(4-tetradecynyloxy)-
• 2-tetradec-4-ynoxyoxane
• Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran
• DTXSID90568265
• AKOS030255070
• 88109-62-0
• 2-[(Tetradec-4-yn-1-yl)oxy]oxane

• Inchi： 1S/C19H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20-19-16-13-15-18-21-19/h19H,2-9,12-18H2,1H3
• InChI Key： SYUKPFBGSKKKNS-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCC#CCCCCCCCCC

Computed Properties

• Exact Mass: 294.255880323g/mol
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran

Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran: A Comprehensive Overview

Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran (CAS No. 88109-62-0) is a specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structure and properties, has been the subject of extensive studies aimed at understanding its potential applications and mechanisms of action. In this article, we will delve into the chemical composition, synthesis methods, functional properties, and recent advancements associated with this compound.

The molecular structure of Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran consists of a pyran ring system with a tetrahedron-like arrangement, incorporating a tetradecyne group as a substituent. This structure endows the compound with distinctive electronic and steric properties, making it highly versatile for various chemical reactions and industrial applications. Recent research has highlighted its role as a precursor in the synthesis of advanced materials, including polymers and nanocomposites.

One of the most notable aspects of Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran is its ability to undergo controlled polymerization under specific conditions. Scientists have exploited this property to develop high-performance polymers with tailored mechanical and thermal properties. For instance, studies published in leading journals such as *Macromolecules* and *Polymer Chemistry* have demonstrated the potential of this compound in creating lightweight yet durable materials for aerospace and automotive industries.

In addition to its role in polymer synthesis, Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran has shown promise in the field of drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This application has been explored in preclinical studies, with encouraging results suggesting its potential for use in targeted drug delivery systems.

The synthesis of Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran involves a multi-step process that typically begins with the preparation of the tetradecyne group followed by its incorporation into the pyran framework. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway. For example, the use of transition metal catalysts has enabled higher yields and better control over the stereochemistry of the product.

From an environmental standpoint, Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran exhibits biodegradability under certain conditions, making it a more sustainable option compared to traditional synthetic compounds. Studies conducted in controlled laboratory settings have shown that microbial degradation can effectively break down this compound into non-toxic byproducts, reducing its environmental footprint.

Looking ahead, the future of Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran lies in further exploration of its applications across diverse industries. Ongoing research is focused on optimizing its use in renewable energy technologies, such as advanced battery systems and photovoltaic materials. Additionally, collaborations between academic institutions and industry leaders are expected to drive innovation in this field.

In conclusion, Tetrahydro-2-(4-tetradecyn-1-yloxy)-2H-pyran (CAS No. 88109-62-0) stands as a testament to the ingenuity of modern chemistry. Its unique properties and versatile applications position it as a key player in advancing technological and medical frontiers. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to sustainable development and scientific progress.